Cas no 56651-59-3 (1-(isocyanatomethyl)-2,4-dimethylbenzene)

• Product Name: 1-(isocyanatomethyl)-2,4-dimethylbenzene
• CAS No: 56651-59-3
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD21880248
• CID: 3366809
• PubChem ID: 13257748
• Update Time: 2025-11-02

1-(isocyanatomethyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-(ISOCYANATOMETHYL)-2,4-DIMETHYL-
• 1-(isocyanatomethyl)-2,4-dimethylbenzene

• MDL： MFCD21880248
• Inchi： 1S/C10H11NO/c1-8-3-4-10(6-11-7-12)9(2)5-8/h3-5H,6H2,1-2H3
• InChI Key： ATLVTMVEYQOHCH-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC(C)=CC=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(isocyanatomethyl)-2,4-dimethylbenzene

Comprehensive Guide to 1-(Isocyanatomethyl)-2,4-dimethylbenzene (CAS No. 56651-59-3): Properties, Applications, and Market Insights

1-(Isocyanatomethyl)-2,4-dimethylbenzene (CAS No. 56651-59-3) is a specialized organic compound widely used in industrial and research applications. This aromatic isocyanate derivative is known for its unique reactivity, making it valuable in polymer synthesis and specialty chemical formulations. With the growing demand for high-performance materials in sectors like automotive, electronics, and coatings, understanding this compound's properties and applications has become increasingly important.

The molecular structure of 1-(isocyanatomethyl)-2,4-dimethylbenzene features both an isocyanate group (-NCO) and methyl substituents on the benzene ring, which contribute to its distinctive chemical behavior. This combination allows for controlled reactivity in polymerization processes while maintaining good thermal stability - a key consideration for manufacturers developing advanced materials. Recent trends in sustainable chemistry have sparked interest in optimizing the use of such compounds to minimize environmental impact while maintaining performance characteristics.

In industrial applications, 56651-59-3 serves as a crucial building block for polyurethane chemistry. The compound's ability to form urethane linkages through reaction with polyols makes it valuable in producing coatings, adhesives, and elastomers with tailored properties. Researchers are particularly interested in how the dimethyl substitution pattern affects the compound's reactivity profile compared to simpler aromatic isocyanates, as this influences the final material characteristics in applications ranging from flexible foams to high-performance sealants.

The global market for specialty isocyanates like 1-(isocyanatomethyl)-2,4-dimethylbenzene has shown steady growth, driven by increasing demand from the automotive and construction industries. Manufacturers are focusing on developing more efficient production methods for such compounds, with particular attention to process safety and yield optimization. Analytical techniques such as HPLC and GC-MS are routinely employed to ensure the high purity required for sensitive applications, especially in electronics encapsulation and precision coating formulations.

From a chemical safety perspective, proper handling procedures for 56651-59-3 follow standard protocols for isocyanate compounds. While not classified as hazardous under normal industrial use conditions, appropriate ventilation and personal protective equipment are recommended during handling. The compound's stability profile makes it suitable for various industrial processes, though storage recommendations typically include protection from moisture and extreme temperatures to maintain product quality.

Recent advancements in green chemistry have explored the potential of 1-(isocyanatomethyl)-2,4-dimethylbenzene in more sustainable material systems. Researchers are investigating its incorporation into bio-based polyurethane formulations and its behavior in solvent-free application processes. These developments align with growing industry demands for environmentally friendly alternatives that don't compromise on material performance, particularly in coatings and adhesive applications where regulatory pressures are increasing.

Quality control for CAS 56651-59-3 involves rigorous testing for parameters such as isocyanate content, purity, and moisture levels. Suppliers typically provide detailed technical specifications including viscosity, density, and refractive index data to assist formulators in process design. The compound's compatibility with various solvents and additives is well-documented, facilitating its use in diverse formulation strategies across different temperature and humidity conditions.

Looking toward future applications, 1-(isocyanatomethyl)-2,4-dimethylbenzene shows promise in emerging technologies such as smart coatings and advanced composite materials. Its structural features offer opportunities for creating materials with specific mechanical, thermal, or optical properties through controlled polymerization techniques. As material science continues to advance, the role of such specialized isocyanates in enabling next-generation technologies is expected to expand significantly.

For researchers and industrial users seeking detailed technical information about 56651-59-3, comprehensive safety data sheets and technical bulletins are available from reputable suppliers. These documents provide essential data on handling, storage, and disposal considerations, along with detailed spectroscopic characterization to assist in quality verification and process development efforts.